Cas no 1261676-37-2 ((5-fluoro-2-iodophenyl)methanamine)

(5-Fluoro-2-iodophenyl)methanamine is a fluorinated and iodinated aromatic amine with significant utility in pharmaceutical and agrochemical synthesis. The presence of both fluorine and iodine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing effects of the halogens improve its stability and selectivity in nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined structure and high purity ensure consistent performance in synthetic applications, making it a preferred choice for researchers requiring precise functionalization in complex molecular architectures.

(5-fluoro-2-iodophenyl)methanamine structure

1261676-37-2 structure

Product Name:(5-fluoro-2-iodophenyl)methanamine

CAS No:1261676-37-2

MF:C₇H₇FIN

MW:251.040057420731

CID:4965275

PubChem ID:83309469

Update Time:2025-09-26

(5-fluoro-2-iodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-iodobenzylamine
- (5-fluoro-2-iodophenyl)methanamine
- Inchi： 1S/C7H7FIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H,4,10H2
- InChI Key： MDBDLUKZMLPICT-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1CN)F

Computed Properties

Exact Mass: 250.96072 g/mol
Monoisotopic Mass: 250.96072 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26
Molecular Weight: 251.04

(5-fluoro-2-iodophenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033229-250mg	5-Fluoro-2-iodobenzylamine	1261676-37-2	97%	250mg	$480.00	2023-09-03
Alichem	A013033229-500mg	5-Fluoro-2-iodobenzylamine	1261676-37-2	97%	500mg	$863.90	2023-09-03
Alichem	A013033229-1g	5-Fluoro-2-iodobenzylamine	1261676-37-2	97%	1g	$1475.10	2023-09-03
Enamine	EN300-184143-0.05g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		0.05g	$612.0	2023-09-19
Enamine	EN300-184143-0.1g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		0.1g	$640.0	2023-09-19
Enamine	EN300-184143-0.25g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		0.25g	$670.0	2023-09-19
Enamine	EN300-184143-0.5g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		0.5g	$699.0	2023-09-19
Enamine	EN300-184143-1.0g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		1g	$728.0	2023-06-01
Enamine	EN300-184143-2.5g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		2.5g	$1428.0	2023-09-19
Enamine	EN300-184143-5.0g	(5-fluoro-2-iodophenyl)methanamine	1261676-37-2		5g	$2110.0	2023-06-01